N-(5-bromo-4-phenyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: N-(5-bromo-4-phenyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C11H9BrN2OS/c1-7(15)13-11-14-9(10(12)16-11)8-5-3-2-4-6-8/h2-6H,1H3,(H,13,14,15)
• InChI Key: QAXICBRPVQNBSP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC(=C(S1)Br)C2=CC=CC=C2
• Molecular Formula: C11H9BrN2OS
• Molecular Weight: 297.17 g/mol

Description

“N-(5-bromo-4-phenyl-1,3-thiazol-2-yl)acetamide” is a compound that belongs to the class of organic compounds known as benzenesulfonamides. It contains a thiazole ring, which is a five-membered ring with sulfur and nitrogen atoms. The replacement of NH2 group with a substituted phenyl ring has been reported to increase the antibacterial activity of the synthesized thiazole derivatives.

Synthesis Analysis

The synthesis of similar compounds has been described in various studies. For instance, one study described the synthesis of a related compound through a reaction involving ethyl 4-bromo-3-oxopentanoate and thiourea. Another study reported the synthesis of a title compound with a yield of 65%. The synthesis process typically involves several steps and requires careful control of conditions to ensure the desired product is obtained.

Molecular Structure Analysis

The thiazole ring in the molecule is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton. The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Modification Strategies

Researchers have explored modifying thiazole-based compounds at different positions to create novel molecules with potent antitumor, antioxidant, and antimicrobial properties.

For more in-depth reading, you can explore the following references:

• Synthesis and Biological Evaluation of Thiazole Derivatives
• Synthesis, molecular modelling and biological significance of N-(4-(4-bromophenyl)-thiazol-2-yl)-2-chloroacetamide derivatives
• 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological evaluation, and anticancer activity
• Thiazoles: having diverse biological activities

Future Directions

Thiazole is a good pharmacophore nucleus due to its various pharmaceutical applications. Its derivatives have a wide range of biological activities such as antioxidant, analgesic, and antimicrobial, including antibacterial, anticancer, antiallergic, antihypertensive, anti-inflammatory, antimalarial, antifungal, and antipsychotic. Therefore, the future directions for “N-(5-bromo-4-phenyl-1,3-thiazol-2-yl)acetamide” and similar compounds could involve further exploration of their potential therapeutic uses.